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Compound of Interest

Compound Name: UPCDC-30245

CAS No.: 1883351-01-6

Cat. No.: B15607661

Get Quote

An In-depth Technical Guide to UPCDC-30245
This technical guide provides a comprehensive overview of the chemical structure, properties,

and mechanism of action of UPCDC-30245, an allosteric p97 inhibitor. The information is

intended for researchers, scientists, and professionals in the field of drug development.

Introduction
UPCDC-30245 is a potent, cell-penetrant, allosteric inhibitor of the AAA-ATPase p97 (also

known as VCP).[1][2][3] It represents a class of phenyl indole-based inhibitors that have

demonstrated significant anti-proliferative effects in various cancer cell lines.[2][3] Unlike ATP-

competitive p97 inhibitors, UPCDC-30245 exhibits a distinct mechanism of action, making it a

valuable tool for studying p97 biology and a potential therapeutic agent for cancers that have

developed resistance to other p97 inhibitors.[1][3]

Chemical Structure and Properties
The chemical structure of UPCDC-30245 is presented below. Its molecular formula is

C₂₈H₃₈FN₅, with a molecular weight of 463.63 g/mol .[4][5]
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Chemical Structure of UPCDC-30245

A 2D representation of the chemical structure of UPCDC-30245.

Physicochemical and Pharmacological Properties
Property Value Reference

Molecular Formula C₂₈H₃₈FN₅ [4][5]

Molecular Weight 463.63 g/mol [4][5]

Class Allosteric p97 Inhibitor [1][6]

IC₅₀ (p97 ATPase activity) ~27 nM [4]

IC₅₀ (WT p97) 300 nM [1][4]

Solubility Soluble in DMSO (200 mg/mL) [5]

Storage -20°C for 3 years (powder) [5]

Mechanism of Action
UPCDC-30245 is a noncompetitive inhibitor of p97's ATPase activity.[1] It binds to an allosteric

site at the interface of the D1 and D2 domains of a p97 monomer.[1][7] This binding event

prevents the conformational changes necessary for p97 function.[1]

A key feature of UPCDC-30245's mechanism is its unique impact on cellular pathways

compared to other p97 inhibitors. While many p97 inhibitors affect endoplasmic reticulum-

associated protein degradation (ERAD) and the unfolded protein response (UPR), UPCDC-
30245 has a minimal effect on these pathways.[3][6][8] Instead, its primary mode of action

involves the disruption of the endo-lysosomal pathway.[6][8][9]

Specifically, UPCDC-30245 has been shown to:

Inhibit the formation of early endosomes.[6][8][9]

Reduce the acidity of lysosomes.[6][8][9]

Block endo-lysosomal degradation.[6][8][9]
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Induce a significant increase in the lipidated form of LC3-II, suggesting an alteration of

autophagic pathways.[6][9]

This distinct mechanism contributes to its antiviral effects, particularly against coronaviruses, by

blocking viral entry into host cells.[6][8][9]

Signaling Pathway of UPCDC-30245
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Mechanism of Action of UPCDC-30245
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Signaling pathway of UPCDC-30245's inhibitory effects.
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Experimental Protocols
The following are summaries of key experimental protocols used to characterize the activity of

UPCDC-30245.

p97 ATPase Activity Assay
This assay measures the enzymatic activity of p97 and the inhibitory effect of UPCDC-30245.

Principle: The assay quantifies the amount of inorganic phosphate (Pi) released from ATP

hydrolysis by p97.

Methodology:

Purified p97 protein is incubated with varying concentrations of UPCDC-30245.

ATP is added to initiate the reaction.

The reaction is stopped, and the amount of released Pi is measured using a malachite

green-based colorimetric assay.

IC₅₀ values are calculated by fitting the dose-response data to a four-parameter logistic

equation.

Cell Proliferation Assay
This assay determines the anti-proliferative effects of UPCDC-30245 on cancer cell lines.

Principle: Cell viability is assessed using a metabolic indicator dye such as MTT or resazurin.

Methodology:

Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

Cells are treated with a serial dilution of UPCDC-30245 for a specified period (e.g., 72

hours).

A viability reagent is added, and the absorbance or fluorescence is measured.
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IC₅₀ values are determined from the dose-response curves.

Immunofluorescence Staining for Early Endosome
Formation
This method visualizes the effect of UPCDC-30245 on the formation of early endosomes.

Principle: Early endosomes are visualized by immunostaining for the marker protein EEA1.

Methodology:

Cells are grown on coverslips and treated with UPCDC-30245 (e.g., 5 µM for 1 hour).[8]

Cells are fixed, permeabilized, and incubated with a primary antibody against EEA1.

A fluorescently labeled secondary antibody is used for detection.

Images are acquired using a fluorescence microscope, and the number of EEA1-positive

puncta per cell is quantified.

Autophagy Flux Assay
This assay measures the effect of UPCDC-30245 on the autophagy process.

Principle: A tandem fluorescent-tagged LC3 (mRFP-GFP-LC3) is used to monitor

autophagosome and autolysosome formation. GFP fluorescence is quenched in the acidic

environment of the lysosome, while mRFP is more stable.

Methodology:

Cells stably expressing the mRFP-GFP-LC3 reporter are treated with UPCDC-30245 (e.g.,

5 µM for 2 hours).[8]

Live-cell imaging is performed to visualize and quantify the number of autophagosomes

(yellow puncta, GFP⁺/mRFP⁺) and autolysosomes (red puncta, GFP⁻/mRFP⁺).

Lysosomal Acidity Measurement
This assay assesses the impact of UPCDC-30245 on the pH of lysosomes.
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Principle: LysoTracker, a fluorescent acidotropic probe, accumulates in acidic compartments

and can be used to visualize and quantify lysosomal acidity.

Methodology:

Cells are treated with UPCDC-30245 (e.g., 5 µM).[8]

Cells are then incubated with LysoTracker dye.

The fluorescence intensity of LysoTracker-stained puncta is measured using fluorescence

microscopy or flow cytometry. A decrease in fluorescence indicates a reduction in

lysosomal acidity.

Experimental Workflow: Antiviral Time-of-Addition
Assay
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Workflow for Antiviral Time-of-Addition Experiment

Experimental Steps

Start

Add UPCDC-30245 (5 min)

Add Coronavirus (2 hours)

Wash out unbound virus and compound

Add fresh media

Incubate (6 hours)

Analyze viral replication (e.g., qPCR for viral RNA)

End

Click to download full resolution via product page

A representative workflow for a time-of-addition experiment.
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Quantitative Data Summary
The following tables summarize the reported inhibitory concentrations of UPCDC-30245.

In Vitro p97 ATPase Inhibition
Target IC₅₀ Reference

Wild-Type p97 300 nM [1][4]

p97 Mutant N660K Similar to Wild-Type [4]

p97 Mutant T688A ~3-fold higher than Wild-Type [1][4]

Anti-proliferative Activity in Cancer Cell Lines
Cell Line Cancer Type IC₅₀ Reference

HCT116 Colon Cancer
Potent (specific value

not provided)
[1]

CB-5083 Resistant

HCT116
Colon Cancer

30-fold more potent

than CB-5083
[1]

Various Cancer Lines Multiple
Nanomolar to low

micromolar range
[2][3]

Conclusion
UPCDC-30245 is a valuable research tool and a promising therapeutic candidate due to its

potent and selective allosteric inhibition of p97. Its unique mechanism of action, centered on

the disruption of the endo-lysosomal pathway, distinguishes it from other p97 inhibitors and

provides a potential strategy to overcome drug resistance. Further investigation into its

therapeutic applications, particularly in oncology and virology, is warranted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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